Cas no 120464-79-1 ((4-formylphenyl) 2-methylpropanoate)
120464-79-1 structure
Product Name:(4-formylphenyl) 2-methylpropanoate
CAS No:120464-79-1
MF:C11H12O3
MW:192.211183547974
CID:1209705
PubChem ID:17883908
Update Time:2025-04-20
(4-formylphenyl) 2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- (4-formylphenyl) 2-methylpropanoate
- 4-FORMYLPHENYL 2-METHYLPROPANOATE
- 120464-79-1
- DTXSID60591464
- AKOS006242942
- SCHEMBL1665627
- 4-Formylphenyl2-methylpropanoate
-
- MDL: MFCD09754292
- Inchi: 1S/C11H12O3/c1-8(2)11(13)14-10-5-3-9(7-12)4-6-10/h3-8H,1-2H3
- InChI Key: OMUMEEXBNHJTLD-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C=O)=CC=1)C(C(C)C)=O
Computed Properties
- Exact Mass: 192.078644241g/mol
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.4Ų
(4-formylphenyl) 2-methylpropanoate Related Literature
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
120464-79-1 ((4-formylphenyl) 2-methylpropanoate) Related Products
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